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Compound of Interest

Compound Name: 2-Methoxy-4-nitroaniline

Cat. No.: B147289

An In-depth Technical Guide to the Safety, Handling, and Storage of 2-Methoxy-4-nitroaniline
Powder

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and
potential hazards of 2-Methoxy-4-nitroaniline powder. The information is compiled from
various safety data sheets and scientific publications to ensure a thorough understanding for
professionals working with this chemical.

Chemical Identification and Physical Properties

2-Methoxy-4-nitroaniline, also known as 4-Nitro-o-anisidine, is an organic compound used as
an intermediate in the synthesis of azo dyes and pigments, such as Pigment Yellow 74.[1][2] It
appears as a yellow to orange crystalline powder.[1][3]
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Property Value Reference
CAS Number 97-52-9 [4]15]
Molecular Formula C7H8N203 [5]
Molecular Weight 168.15 g/mol [4]

Melting Point 140-142 °C [6]

Boiling Point Decomposes [7]
Solubility in Water Slightly soluble (0.2 g/L) [7]
Appearance Yellow to orange crystalline ae

powder
Odor Odorless to characteristic [51[7]

Hazard Identification and Classification

2-Methoxy-4-nitroaniline is classified as a hazardous chemical. It is harmful if swallowed, in
contact with skin, or if inhaled.[4][5] It is also suspected of causing cancer and genetic defects
and may cause damage to organs through prolonged or repeated exposure.[8][9]
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Hazard Class Category Hazard Statement
Acute Oral Toxicity Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Dermal Toxicity Category 4 )
skin
Acute Inhalation Toxicity Category 4 H332: Harmful if inhaled
) o H351: Suspected of causing
Carcinogenicity Category 2
cancer
o H341: Suspected of causing
Germ Cell Mutagenicity Category 2 )
genetic defects
- o H373: May cause damage to
Specific Target Organ Toxicity
Category 2 organs through prolonged or
(Repeated Exposure)
repeated exposure
Hazardous to the Aquatic H411: Toxic to aquatic life with
Category 2

Environment, Chronic Hazard

long lasting effects

Toxicological Data

Toxicological studies have been conducted to determine the acute and chronic effects of 2-

Methoxy-4-nitroaniline.

Toxicity .
: Species Route Value Reference
Endpoint
LD50 (Lethal
Rat Oral 997 mg/kg [4]
Dose, 50%)
Positive (with
) Salmonella )
Bacterial o ) and without
o typhimurium In vitro ) [3]
Mutagenicity metabolic
TA100 and TA98 o
activation)
Experimental Protocols
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Detailed experimental protocols for the toxicological evaluation of 2-Methoxy-4-nitroaniline
are often proprietary. However, based on published research, the following methodologies have
been employed:

Bacterial Mutagenicity Assay (Ames Test)

A study investigating the genotoxicity of 2-Methoxy-4-nitroaniline utilized the bacterial reverse
mutation assay, commonly known as the Ames test.[3]

o Objective: To assess the potential of the test chemical to induce gene mutations in bacteria.
o Methodology:

o Strains of Salmonella typhimurium (TA100 and TA98) that are sensitive to mutation are
used.

o The bacteria are exposed to various concentrations of 2-Methoxy-4-nitroaniline, both
with and without an external metabolic activation system (S9 mix), which simulates
mammalian metabolism.[3]

o The cultures are incubated, and the number of revertant colonies (bacteria that have
mutated back to a state where they can grow in the absence of a specific nutrient) is
counted.

o Asignificant increase in the number of revertant colonies compared to the control group
indicates a mutagenic effect.[3] In the case of 2-Methoxy-4-nitroaniline, significant
increases in mutant colonies were observed at concentrations of 250-1000 p g/plate .[3]

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to strict safety protocols is mandatory when handling 2-Methoxy-4-nitroaniline
powder to minimize exposure.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[7]
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o Emergency eyewash stations and safety showers must be readily available.[7]

Personal Protective Equipment

PPE Category Specification Reference
) Chemical safety goggles or a
Eye/Face Protection ) [10]
face shield.
_ Chemical-resistant gloves
Hand Protection o [11]
(e.qg., nitrile rubber).
) ] Protective clothing, including a
Skin and Body Protection [10]
lab coat and closed-toe shoes.
A NIOSH/MSHA-approved
respirator should be used
when engineering controls are
Respiratory Protection not sufficient to maintain [10]

airborne concentrations below
exposure limits or when

handling large quantities.

Handling Workflow Diagram
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Caption: Workflow for the safe handling of 2-Methoxy-4-nitroaniline powder.
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Storage and Stability

Proper storage is crucial to maintain the integrity of 2-Methoxy-4-nitroaniline and to prevent
hazardous situations.

Storage Parameter Recommendation Reference

Store below +30°C in a cool,

Temperature dry place. [1]

Container Keep container tightly closed. [10]
Ventilation Store in a well-ventilated area. [10]
Security Store locked up. [12]

Incompatible Materials

2-Methoxy-4-nitroaniline should be stored away from the following incompatible materials to
avoid hazardous reactions:

e Acids[10]

Strong oxidizing agents[10]

Acid anhydrides[10]

Acid chlorides[10]

Chloroformates[10]

Hazardous Decomposition Products

When heated to decomposition, 2-Methoxy-4-nitroaniline may emit toxic fumes, including:
» Nitrogen oxides (NOx)[7]
e Carbon monoxide (CO)[7]

« Carbon dioxide (CO2)[7]
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Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.

First Aid Measures

Exposure Route

First Aid Procedure

Reference

Inhalation

Remove the individual to fresh
air. If breathing is difficult,
administer oxygen. Seek

immediate medical attention.

[10]

Skin Contact

Immediately wash the affected
area with soap and plenty of
water. Remove contaminated
clothing. Seek medical

attention if irritation persists.

[10]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, including under the
eyelids. Seek immediate

medical attention.

[10]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water and
seek immediate medical

attention.

[11]

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment (PPE) as outlined in

Section 5.2.

o Containment and Cleanup: For solid spills, avoid creating dust. Moisten the material with a

suitable solvent (e.g., 60-70% ethanol) before sweeping it up and placing it in a sealed

container for disposal. Decontaminate the spill area with a soap and water solution.[13]
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Logical Relationship Diagram for Emergency

Response
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Caption: Logical workflow for responding to an exposure to 2-Methoxy-4-nitroaniline.
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This guide is intended to provide essential safety, handling, and storage information for 2-
Methoxy-4-nitroaniline powder. It is not exhaustive, and users should always consult the most
current Safety Data Sheet (SDS) from their supplier and adhere to all applicable institutional
and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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